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Compound of Interest

Compound Name: Benclothiaz

Cat. No.: B3033156

Disclaimer: This document provides a comprehensive overview of the available toxicological
information for Benclothiaz. It is important to note that publicly available, in-depth toxicological
studies specifically for Benclothiaz are limited. Therefore, this guide also includes information
on the broader class of benzothiazoles and related compounds to provide a more complete
picture of the potential toxicological profile. Data not specific to Benclothiaz is clearly
indicated. This guide is intended for researchers, scientists, and drug development
professionals.

Executive Summary

Benclothiaz is a chemical compound belonging to the benzothiazole family. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Benclothiaz
is classified as harmful if swallowed, may cause damage to organs, and is very toxic to aquatic
life with long-lasting effects[1][2]. A significant data gap exists in the public domain regarding
comprehensive toxicological studies on Benclothiaz, including detailed acute, sub-chronic,
chronic, genetic, and reproductive toxicity data. This guide synthesizes the available hazard
classifications for Benclothiaz and provides context by summarizing toxicological data for
related benzothiazole compounds. It also outlines general experimental protocols for key
toxicological endpoints and visualizes a potential metabolic pathway and standard
experimental workflows.

Chemical and Physical Properties
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Property Value Reference
CAS Number 89583-90-4 [1]
Molecular Formula C7H4CINS [1]
Molecular Weight 169.63 g/mol [1]
Appearance Not available

Solubility Not available

7-chloro-1,2-benzothiazole,
Synonyms ) [1]
Clothiazoben

Toxicological Data
Acute Toxicity

Specific acute toxicity data for Benclothiaz, such as LD50 (median lethal dose) values, are not
readily available in the public scientific literature. The GHS classification indicates that it is
"Harmful if swallowed" (Acute Toxicity, Oral: Category 4)[1]. For illustrative purposes, acute
toxicity data for the parent compound, Benzothiazole, are provided below.

Table 1: Acute Toxicity of Benzothiazole (CAS No. 95-16-9) - lllustrative Data

Route of .
o . Species Parameter Value Reference
Administration
493 mg/kg
Oral Rat LD50 (male), 466

mg/kg (female)

933 mg/kg
Dermal Rat LD50
(female)
) 5 mg/L
Inhalation Rat LC50 (4h) )
(dust/mist)

Sub-chronic and Chronic Toxicity
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No specific sub-chronic or chronic toxicity studies for Benclothiaz were identified. The GHS
classification "May cause damage to organs” (Specific Target Organ Toxicity, Single Exposure:
Category 2) suggests the potential for organ-specific effects[1]. Studies on other benzothiazole
derivatives have shown effects on the liver and kidneys following repeated exposure[3][4].

Genotoxicity and Carcinogenicity

There is no available data on the genotoxicity or carcinogenicity of Benclothiaz. The parent
compound, benzothiazole, has been reported to be positive in the Ames test (a bacterial
reverse mutation assay) in the presence of metabolic activation, suggesting a potential for
mutagenicity[3][4][5]. Some benzothiazole derivatives have been associated with carcinogenic
potential[6].

Reproductive and Developmental Toxicity

No reproductive or developmental toxicity studies for Benclothiaz were found in the public
literature.

Ecotoxicity

Benclothiaz is classified as "Very toxic to aquatic life" (Hazardous to the aquatic environment,
acute hazard: Category 1) and "Very toxic to aquatic life with long lasting effects” (Hazardous to
the aquatic environment, long-term hazard: Category 1)[1][2]. This indicates that the substance
can cause significant harm to aquatic organisms. Studies on related compounds like 2-
(thiocyanomethylthio)benzothiazole (TCMTB) have shown high toxicity to aquatic
invertebrates[7][8].

Mechanism of Toxicity and Metabolism

The precise mechanism of toxicity for Benclothiaz has not been elucidated. However, the
toxicity of many benzothiazoles is linked to their metabolism. Metabolic activation, often by
cytochrome P450 enzymes in the liver, can lead to the formation of reactive metabolites[9][10]
[11]. These reactive metabolites can then bind to cellular macromolecules like DNA and
proteins, leading to cellular damage, mutations, and organ toxicity[3][4].

The following diagram illustrates a generalized metabolic activation pathway for
benzothiazoles.
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Generalized Metabolic Activation of Benzothiazoles
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Caption: Generalized metabolic pathway of benzothiazoles.

Experimental Protocols

Detailed experimental protocols for toxicological studies on Benclothiaz are not available. The
following are generalized protocols for key toxicity assays based on OECD (Organisation for
Economic Co-operation and Development) guidelines, which represent the standard
methodologies for such studies.

Acute Oral Toxicity (based on OECD Guideline 420, 423,
or 425)

This study provides information on the health hazards likely to arise from a single, short-term
oral exposure to a substance[12][13][14][15][16].
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Acute Oral Toxicity Study Workflow (Generic)

Animal Selection
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(Typically 14 days)
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Caption: Generalized workflow for an acute oral toxicity study.
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Bacterial Reverse Mutation Test (Ames Test) (based on
OECD Guideline 471)

This in vitro assay is used to assess the mutagenic potential of a substance by measuring its
ability to induce reverse mutations in specific strains of Salmonella typhimurium and
Escherichia coli[17][18][19][20].

Ames Test Workflow (Generic)

Bacterial Strain Selection Test Substance Preparation
(e.g., S. typhimurium, E. coli) (Multiple concentrations)

Exposure of Bacteria to Test Substance
(with and without S9 metabolic activation)

Plating on Minimal Agar
(Lacking specific amino acid)

Incubation
(e.g., 48-72 hours at 37°C)

Counting of Revertant Colonies

Data Analysis and Interpretation
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Caption: Generalized workflow for the Ames test.

Reproductive/Developmental Toxicity Screening Test
(based on OECD Guideline 421 or 422)

This study provides initial information on the potential effects of a substance on reproductive
performance and the development of offspring[21][22][23][24][25].
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Reproductive/Developmental Toxicity Screening Workflow (Generic)
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Caption: Generalized workflow for a reproductive/developmental toxicity screening study.

Conclusion and Recommendations
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The available data for Benclothiaz is limited to its GHS classification, which indicates that it is
harmful if swallowed, may cause damage to organs, and is highly toxic to the aquatic
environment. There is a significant lack of comprehensive, publicly available toxicological
studies for this specific compound. Based on the toxicological profiles of related benzothiazole
compounds, potential areas of concern for Benclothiaz could include acute toxicity, organ
toxicity (particularly liver and kidney), and genotoxicity.

For a thorough risk assessment of Benclothiaz, it is recommended that further toxicological
studies be conducted according to standardized international guidelines (e.g., OECD). These
studies should include, at a minimum:

o Acute toxicity studies via relevant routes of exposure.

e Sub-chronic and chronic toxicity studies to identify target organs and establish No-Observed-
Adverse-Effect Levels (NOAELS).

» A battery of genotoxicity tests (in vitro and in vivo).
e Reproductive and developmental toxicity studies.
o Carcinogenicity bioassays, if warranted by genotoxicity data and expected human exposure.

Until such data becomes available, a precautionary approach should be taken when handling
Benclothiaz, with appropriate personal protective equipment and environmental containment
measures to minimize exposure and prevent release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Benclothiaz: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3033156#toxicological-profile-of-benclothiaz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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